Cas no 70615-17-7 (1,3-dioxo-1,3-dihydro-2-benzofuran-5-sulfonic acid ammoniate (1:1))

• Product name: 1,3-dioxo-1,3-dihydro-2-benzofuran-5-sulfonic acid ammoniate (1:1)
• CAS No: 70615-17-7
• MF: C₈H₃O₆S-^.H₄N+
• MW: 245.20928
• CID: 1745625
• PubChem ID: 112430

1,3-dioxo-1,3-dihydro-2-benzofuran-5-sulfonic acid ammoniate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-1,3-dihydro-2-benzofuran-5-sulfonic acid ammoniate (1:1)
• 5-isobenzofuransulfonic acid, 1,3-dihydro-1,3-dioxo-, ammonium salt
• Ammonium 1,3-dioxo-1,3-dihydro-2-benzofuran-5-sulfonate
• 1,3-Dihydro-1,3-dioxo-5-isobenzofuransulfonic acid ammonium salt
• DTXCID7046708
• 70615-17-7
• ACQBQXUJPUYIIK-UHFFFAOYSA-N
• DTXSID4072075
• Ammonium sulfophthalate
• 5-Isobenzofuransulfonic acid, 1,3-dihydro-1,3-dioxo-, ammonium salt (1:1)

• Inchi： InChI=1S/C8H4O6S.H3N/c9-7-5-2-1-4(15(11,12)13)3-6(5)8(10)14-7;/h1-3H,(H,11,12,13);1H3
• InChI Key： ACQBQXUJPUYIIK-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1S(=O)(=O)O)C(=O)OC2=O.N

Computed Properties

• Exact Mass: 244.99940812g/mol
• Monoisotopic Mass: 244.99940812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų